Cas no 111982-81-1 ((biphenyl-2,2'-diyldimethanediyl)bis(diphenylphosphane))

• Product name: (biphenyl-2,2'-diyldimethanediyl)bis(diphenylphosphane)
• CAS No: 111982-81-1
• MF: C₃₈H₃₂P₂
• MW: 550.60828
• MDL: MFCD28139680
• CID: 1203561
• PubChem ID: 10985391

(biphenyl-2,2'-diyldimethanediyl)bis(diphenylphosphane) Chemical and Physical Properties

Names and Identifiers

• (biphenyl-2,2'-diyldimethanediyl)bis(diphenylphosphane)
• [Biphenyl-2,2'-diylbis(methylene)]bis(diphenylphosphine)
• phosphine<wbr>
• LogP
• 2,2'-Bis(diphenylphosphinomethyl)-1,1'-biphenyl
• [2-[2-(diphenylphosphanylmethyl)phenyl]phenyl]methyl-diphenylphosphane
• BISBI
• [[1,1'-Biphenyl]-2,2'-diylbis(methylene)]bis[diphenylphosphine]
• Phosphine, [[1,1'-biphenyl]-2,2'-diylbis(methylene)]bis[diphenyl-
• Phosphine, 1,1'-((1,1'-biphenyl)-2,2'-diylbis(methylene))bis(1,1-diphenyl-
• A900972
• 2,2 inverted exclamation mark -Bis[(diphenylphosphino)methyl]-1,1 inverted exclamation mark -biphenyl
• Phosphine, ((1,1'-biphenyl)-2,2'-diylbis(methylene))bis(diphenyl-
• Phosphine, 1,1'-[[1,1'-biphenyl]-2,2'-diylbis(methylene)]bis[1,1-diphenyl-
• SCHEMBL720169
• 2,2'-bis(Diphenylphosphinomethyl)-1,1'biphenyl
• 2,2'-Bis((diphenylphosphaneyl)methyl)-1,1'-biphenyl
• MFCD28139680
• 111982-81-1
• [Biphenyl-2,2'-diylbis(methylene)]bis(diphenylphosphine); phosphine<wbr>; LogP
• E79153
• SY070166
• DTXSID70888852

• MDL： MFCD28139680
• Inchi： InChI=1S/C38H32P2/c1-5-19-33(20-6-1)39(34-21-7-2-8-22-34)29-31-17-13-15-27-37(31)38-28-16-14-18-32(38)30-40(35-23-9-3-10-24-35)36-25-11-4-12-26-36/h1-28H,29-30H2
• InChI Key： SZKMTZNASRXXCE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)P(CC2=CC=CC=C2C3=CC=CC=C3CP(C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6

Computed Properties

• Exact Mass: 550.19816
• Monoisotopic Mass: 550.19792502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 84-86°C
• Boiling Point: 695.592°C at 760 mmHg
• Flash Point: 400.225°C
• Solubility: Insuluble (5.5E-8 g/L) (25 ºC),
• PSA: 0
• LogP: 8.61940